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Compound of Interest

Compound Name: Isopropyl chloroformate

Cat. No.: B105068 Get Quote

An In-depth Technical Guide to the Physical Properties of Isopropyl Chloroformate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropyl chloroformate (CAS No: 108-23-6) is a colorless to pale yellow liquid organic

compound with a pungent, irritating odor.[1][2][3] It is a highly flammable and corrosive

chemical intermediate used primarily in organic synthesis and for the creation of free-radical

polymerization initiators.[3][4][5] This document provides a comprehensive overview of its core

physical properties, synthesis methodology, and safety information, tailored for a technical

audience.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of isopropyl chloroformate are

summarized below. This data is essential for its proper handling, storage, and application in

experimental settings.
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Property Value

CAS Number 108-23-6[1][6]

Molecular Formula C₄H₇ClO₂[1][4][7]

Molecular Weight 122.55 g/mol [1][4][8]

Appearance Colorless liquid with a pungent odor[1][3][6]

Density 1.074 - 1.08 g/cm³ at 20°C[1][8][9]

Boiling Point 103 - 105 °C[4][9][10][11]

Melting Point -81 °C[12]

Flash Point 14 - 20 °C (Closed Cup)[1][6][10]

Refractive Index 1.4013 - 1.485 at 20°C[1][4][10][11]

Vapor Density 4.2 (Air = 1)[1][8]

Vapor Pressure 26.1 - 28 mmHg at 20-25°C[4][12]

Autoignition Temp. >500 °C[6]

Explosive Limits 4-15% by volume in air[6][9]

Solubility and Reactivity
Isopropyl chloroformate is insoluble in water and decomposes upon contact with water or

moist air, forming isopropyl alcohol, hydrogen chloride (HCl), and carbon dioxide.[1][8][10][13] It

is soluble in common organic solvents such as ether, benzene, acetone, and chloroform.[2][9]

[10] The compound is thermally unstable and may explode upon heating.[6] It reacts violently

with water, acids, alkalis, metals, amines, alcohols, and oxidizing agents.[9][14]

Experimental Protocols: Synthesis
Methodology: Synthesis from Isopropanol and Phosgene

The primary industrial method for synthesizing isopropyl chloroformate involves the reaction

of anhydrous isopropyl alcohol with a molar excess of dry, chlorine-free phosgene at low

temperatures.[1]
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Experimental Workflow:

Reactant Preparation: Anhydrous isopropyl alcohol and purified phosgene are prepared and

chilled.

Reaction: The alcohol is slowly added to the excess phosgene in a reaction vessel

maintained at a low temperature. The reaction is exothermic and requires careful

temperature control to prevent unwanted side reactions and decomposition.

Byproduct Removal: The reaction produces hydrogen chloride (HCl) as a major byproduct,

which is typically removed as a gas.

Purification: The crude isopropyl chloroformate is then purified, often through distillation, to

remove any remaining reactants, byproducts, and impurities such as the corresponding

carbonate.[1]

Below is a diagram illustrating the logical workflow for this synthesis process.
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Synthesis Workflow for Isopropyl Chloroformate.

Safety and Handling
Isopropyl chloroformate is a highly hazardous substance that requires stringent safety

protocols.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b105068?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-chloroformate
https://www.benchchem.com/product/b105068?utm_src=pdf-body-img
https://www.benchchem.com/product/b105068?utm_src=pdf-body
https://www.benchchem.com/product/b105068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicity: It is highly toxic if inhaled, harmful if swallowed, and corrosive to the eyes, skin, and

respiratory tract.[1][9][14] Inhalation can cause delayed pulmonary edema, similar to

phosgene exposure.[6][8]

Flammability: The liquid and its vapor are highly flammable, and vapor/air mixtures are

explosive.[6][10][14] It must be kept away from open flames, sparks, and other ignition

sources.[6]

Handling: Work should be conducted in a well-ventilated area, preferably within a closed

system or with local exhaust ventilation.[6] Personal protective equipment (PPE), including

chemical-resistant gloves, protective clothing, and eye/face protection, is mandatory.[10]

Storage: Store in a cool (recommended 2-8°C), dry, fireproof, and well-ventilated area,

separated from incompatible materials.[4][5][6] Containers should be kept tightly closed

under an inert atmosphere (e.g., nitrogen) due to its sensitivity to moisture.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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